molecular formula C17H17NO4S B6379179 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde CAS No. 1261977-12-1

3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde

Cat. No.: B6379179
CAS No.: 1261977-12-1
M. Wt: 331.4 g/mol
InChI Key: BGPRNCDXTQUFOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde is a biphenyl-derived compound featuring a carbaldehyde group at position 4, a hydroxy group at position 3 on one benzene ring, and a pyrrolidin-1-ylsulfonyl moiety at position 4' on the adjacent ring. Its molecular formula is C₁₇H₁₇NO₄S, with a molar mass of 347.39 g/mol. The compound’s structure combines electron-donating (hydroxy) and electron-withdrawing (sulfonyl) groups, which may influence its electronic properties, solubility, and reactivity.

Properties

IUPAC Name

2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17NO4S/c19-12-15-4-3-14(11-17(15)20)13-5-7-16(8-6-13)23(21,22)18-9-1-2-10-18/h3-8,11-12,20H,1-2,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGPRNCDXTQUFOB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40685390
Record name 3-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40685390
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

331.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261977-12-1
Record name 3-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40685390
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde typically involves multi-step organic synthesis. One common approach starts with the functionalization of the biphenyl core. The hydroxy group can be introduced via electrophilic aromatic substitution, while the pyrrolidin-1-ylsulfonyl group can be added through nucleophilic substitution reactions. The carbaldehyde group is often introduced via formylation reactions using reagents such as Vilsmeier-Haack or Reimer-Tiemann.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control over reaction conditions and the use of catalysts to increase reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde can undergo various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as PCC or Jones reagent.

    Reduction: The carbaldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The pyrrolidin-1-ylsulfonyl group can participate in nucleophilic substitution reactions, allowing for further functionalization of the compound.

Common Reagents and Conditions

    Oxidation: PCC (Pyridinium chlorochromate), Jones reagent (Chromic acid in acetone)

    Reduction: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4)

    Substitution: Nucleophiles such as amines or thiols under basic conditions

Major Products

    Oxidation: Conversion of the hydroxy group to a ketone or aldehyde

    Reduction: Conversion of the carbaldehyde group to a primary alcohol

    Substitution: Introduction of new functional groups in place of the pyrrolidin-1-ylsulfonyl group

Scientific Research Applications

3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

    Industry: Used in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the hydroxy and carbaldehyde groups allows for hydrogen bonding and other interactions with biological molecules, while the pyrrolidin-1-ylsulfonyl group can enhance its solubility and bioavailability.

Comparison with Similar Compounds

Structural and Electronic Properties

The table below compares key structural and electronic features of the target compound with its analogs:

Compound Name Substituents Molecular Formula Molar Mass (g/mol) UV λ_max (nm) Key Electronic Effects
Target Compound 3-OH, 4'-SO₂-pyrrolidine, 4-CHO C₁₇H₁₇NO₄S 347.39 Not reported Mixed EDG/EWG effects; enhanced polarity
3'-Bromo-[1,1'-biphenyl]-4-carbaldehyde 3'-Br, 4-CHO C₁₃H₉BrO 261.11 Not reported EWG (Br) reduces electron density at CHO
4'-Methoxy-[1,1'-biphenyl]-4-carbaldehyde 4'-OCH₃, 4-CHO C₁₄H₁₂O₂ 212.24 Not reported EDG (OCH₃) increases electron density at CHO
3-(Pyridin-2-yloxy)-[1,1'-biphenyl]-4-carbaldehyde (1d) 3-pyridinyloxy, 4-CHO C₁₈H₁₃NO₂ 283.30 321 Conjugation with pyridine alters π→π* transitions

Key Observations :

  • UV Absorption : Analog 1d exhibits a λ_max at 321 nm due to n→π* transitions in the carbonyl group, influenced by pyridinyloxy conjugation. The target compound’s sulfonyl group may shift this absorption, but experimental data are lacking .

Biological Activity

3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde is a synthetic organic compound that has garnered attention due to its potential biological activities. This compound features a biphenyl core with multiple functional groups, including a hydroxy group, a pyrrolidin-1-ylsulfonyl group, and an aldehyde group. These structural characteristics suggest diverse interactions with biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde is C18H20N2O3S, with a molecular weight of approximately 344.43 g/mol. The presence of the hydroxy and sulfonyl groups enhances its solubility and bioavailability, which are crucial for its biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. The hydroxy group facilitates hydrogen bonding, while the sulfonyl moiety may enhance binding affinity to protein targets. This interaction can modulate various biochemical pathways, potentially leading to therapeutic effects.

Anticancer Activity

Recent studies have indicated that compounds similar to 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde exhibit significant anticancer properties. For instance, research on related biphenyl derivatives has shown promising results against various cancer cell lines, including colorectal carcinoma (HCT-116) and epidermoid carcinoma (HEP2) . The mechanism likely involves the induction of apoptosis in cancer cells through the modulation of signaling pathways.

Antimicrobial Activity

The compound's potential as an antimicrobial agent has also been explored. Its structural features allow it to disrupt bacterial cell membranes and inhibit essential metabolic processes. In vitro studies have demonstrated that related compounds possess moderate to excellent activity against several phytopathogenic fungi . This suggests that 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde may have applications in treating infections caused by resistant strains.

Comparative Analysis with Similar Compounds

Compound NameStructural FeaturesBiological Activity
4-Hydroxybiphenyl-4-carbaldehyde Lacks pyrrolidin-1-ylsulfonyl groupLower solubility and bioavailability
3-Hydroxy-4’-(methylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde Contains methylsulfonyl instead of pyrrolidin-1-ylsulfonylVariable reactivity and interactions

The unique presence of the pyrrolidin-1-ylsulfonyl group in 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde enhances its solubility and potential interactions with biological targets compared to its analogues.

Case Studies

Several case studies have highlighted the efficacy of compounds structurally related to 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde:

  • Anticancer Efficacy : A study demonstrated that biphenyl derivatives induced apoptosis in cancer cells through caspase activation .
  • Antimicrobial Screening : Another investigation reported that similar compounds exhibited significant inhibition against common fungal pathogens, suggesting a potential role in agricultural applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.